![molecular formula C20H15NO2S B022727 7-Benzyloxy-10,11-dihydrodibenzo[b,f[[1,4]thiazepin-11-one CAS No. 329217-07-4](/img/structure/B22727.png)
7-Benzyloxy-10,11-dihydrodibenzo[b,f[[1,4]thiazepin-11-one
Overview
Description
“7-Benzyloxy-10,11-dihydrodibenzo[b,f[[1,4]thiazepin-11-one” is a chemical compound with the molecular formula C20H15NO2S . It has a molecular weight of 333.40 . The compound appears as a white solid .
Physical And Chemical Properties Analysis
The compound is a white solid . Its molecular weight is 333.40, and its molecular formula is C20H15NO2S . No further physical or chemical properties were found in the search results.Scientific Research Applications
Chemical Synthesis Studies
The compound “7-Benzyloxy-10,11-dihydrodibenzo[b,f[[1,4]thiazepin-11-one” is used in chemical synthesis studies . It’s a product for proteomics research .
Intermediate in the Synthesis of Quetiapine
The compound “10,11-Dihydro-11-oxodibenzo[b,f][1,4]thiazepine”, which is structurally similar to “7-Benzyloxy-10,11-dihydrodibenzo[b,f[[1,4]thiazepin-11-one”, is an intermediate in the synthesis of quetiapine . Quetiapine is a medication primarily used to treat schizophrenia, bipolar disorder, and major depressive disorder.
Synthesis of Substituted Benzo[b][1,4]oxazepine Derivatives
The compound “2-phenylmethoxy-5H-benzo[b][1,4]benzothiazepin-6-one” can be used in the synthesis of substituted benzo[b][1,4]oxazepine derivatives . This synthetic method involves the reaction of 2-aminophenols with alkynones in 1,4-dioxane at 100 °C .
Proteomics Research
The compound “7-Benzyloxy-10,11-dihydrodibenzo[b,f[[1,4]thiazepin-11-one” is a product for proteomics research . Proteomics is a large-scale study of proteins, particularly their structures and functions. This compound could be used in various experiments to understand protein behavior and interactions.
Synthesis of Spiro[benzo[b][1,4]diazepine-2,2′-pyrano[3,2-c]chromen]-5′-ones
A methodology of one-pot synthesis of new types of spiro[benzo[b][1,4]diazepine-2,2′-pyrano[3,2-c]chromen]-5′-ones was developed using commercially available 4-hydroxychromen-2-one, o-phenylenediamine and acetone in a 1: 1: 3 ratio of starting reagents under catalyst- and solvent-free conditions . This could be a potential application of “2-phenylmethoxy-5H-benzo[b][1,4]benzothiazepin-6-one”.
Synthesis of 1,5-Benzothiazepine
The compound “2-phenylmethoxy-5H-benzo[b][1,4]benzothiazepin-6-one” could potentially be used in the synthesis of 1,5-benzothiazepine . Benzothiazepines are a class of compounds with a seven-membered S,N-containing heterocyclic ring. They have been found to exhibit a variety of biological activities and are therefore of interest in medicinal chemistry .
Pharmaceutical Research
The compound “7-Benzyloxy-10,11-dihydrodibenzo[b,f[[1,4]thiazepin-11-one” is available for purchase as a product for pharmaceutical research . It could be used in various experiments to understand its behavior and interactions with other compounds in a pharmaceutical context .
Synthesis of Polyfluorinated Chalcones
The compound “2-phenylmethoxy-5H-benzo[b][1,4]benzothiazepin-6-one” could potentially be used in the synthesis of polyfluorinated chalcones . Chalcones are aromatic ketones that form the central core for a variety of important biological compounds. They exhibit different activities and are therefore of interest in medicinal chemistry .
properties
IUPAC Name |
2-phenylmethoxy-5H-benzo[b][1,4]benzothiazepin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15NO2S/c22-20-16-8-4-5-9-18(16)24-19-12-15(10-11-17(19)21-20)23-13-14-6-2-1-3-7-14/h1-12H,13H2,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILEHOLFZCSNFEM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC3=C(C=C2)NC(=O)C4=CC=CC=C4S3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30441902 |
Source
|
| Record name | 7-Benzyloxy-10,11-dihydrodibenzo[b,f[[1,4]thiazepin-11-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30441902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
333.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Benzyloxy-10,11-dihydrodibenzo[b,f[[1,4]thiazepin-11-one | |
CAS RN |
329217-07-4 |
Source
|
| Record name | 7-(Phenylmethoxy)dibenzo[b,f][1,4]thiazepin-11(10H)-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=329217-07-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Benzyloxy-10,11-dihydrodibenzo[b,f[[1,4]thiazepin-11-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30441902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S,3S,4S,5R,6S)-6-[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid](/img/structure/B22668.png)
![6b,7a-Dihydro-7H-cycloprop[a]acenaphthylen-7-amine hydrochloride](/img/structure/B22680.png)
![Methyl (4R)-4-[(8R,9S,10R,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoate](/img/structure/B22682.png)
